Cas no 1805240-52-1 (Methyl 2-chloro-4-nitronicotinate)

• Product Name: Methyl 2-chloro-4-nitronicotinate
• CAS No: 1805240-52-1
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 4903090
• Update Time: 2025-07-26

Methyl 2-chloro-4-nitronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-nitronicotinate

• Inchi： 1S/C7H5ClN2O4/c1-14-7(11)5-4(10(12)13)2-3-9-6(5)8/h2-3H,1H3
• InChI Key： SAFJMDBUYJFIQY-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=C(C=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Additional information on Methyl 2-chloro-4-nitronicotinate

Methyl 2-chloro-4-nitronicotinate (CAS No. 1805240-52-1): A Comprehensive Overview in Modern Chemical Research

Methyl 2-chloro-4-nitronicotinate (CAS No. 1805240-52-1) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the synthesis of novel molecules with potential therapeutic applications. The nitro and chloro substituents in its molecular framework contribute to its reactivity and make it a valuable intermediate in various chemical transformations.

The structural formula of Methyl 2-chloro-4-nitronicotinate consists of a nicotinic acid derivative with both a methyl ester group and functional groups at the 2nd and 4th positions. The presence of the chloro substituent at the 2-position enhances its electrophilicity, making it susceptible to nucleophilic attacks, while the nitro group at the 4-position introduces oxidizing properties. This combination of functional groups allows for diverse synthetic pathways, enabling the development of complex molecular architectures.

In recent years, Methyl 2-chloro-4-nitronicotinate has been extensively studied for its role in the synthesis of bioactive compounds. Researchers have leveraged its reactivity to develop novel heterocyclic scaffolds that exhibit promising pharmacological properties. For instance, derivatives of this compound have been explored as potential inhibitors of various enzymes involved in metabolic pathways, showcasing their therapeutic potential in treating conditions such as diabetes and cardiovascular diseases.

The compound's utility extends beyond mere intermediates; it has also been investigated for its role in catalytic processes. The nitro group can be reduced to an amine, facilitating further functionalization, while the chloro group can be replaced by other nucleophiles through nucleophilic aromatic substitution reactions. These transformations have opened new avenues for creating structurally diverse molecules with tailored biological activities.

Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic routes for Methyl 2-chloro-4-nitronicotinate. Innovations in catalytic systems and solvent-free reactions have not only improved yields but also minimized waste generation. Such eco-friendly approaches align with global efforts to promote environmentally responsible chemical synthesis, ensuring that the production of this compound remains sustainable and scalable.

The pharmacological profile of Methyl 2-chloro-4-nitronicotinate has been a focal point in drug discovery initiatives. Studies have demonstrated its ability to modulate key signaling pathways implicated in inflammation and neurodegeneration. By targeting specific enzymes and receptors, this compound has shown potential in preclinical models as a lead candidate for further development into therapeutic agents. The nitro group's ability to engage redox-sensitive mechanisms further enhances its appeal as a pharmacophore.

The synthesis of Methyl 2-chloro-4-nitronicotinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as flow chemistry have been employed to optimize these processes, ensuring high purity and reproducibility. These methodologies are crucial for pharmaceutical applications where consistency and quality are paramount.

In conclusion, Methyl 2-chloro-4-nitronicotinate (CAS No. 1805240-52-1) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in modern drug discovery is set to grow even further.